(2S)-2-amino-6-methylamino-hexanoic acid (2S)-2-amino-6-methylamino-hexanoic acid N(6)-Methyllysine, also known as N-methyl-L-lysine or melys, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. N(6)-Methyllysine is soluble (in water) and a moderately acidic compound (based on its pKa). N(6)-Methyllysine has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid.
N(6)-methyl-L-lysine is an L-lysine derivative that is L-lysine in which one of the hydrogens attached to N(6) is substituted by a methyl group. It is a L-lysine derivative and a non-proteinogenic L-alpha-amino acid. It is a conjugate base of a N(6)-methyl-L-lysinium(1+).
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CAS No.: 1188-07-4
VCID: VC0074167
InChI: InChI=1S/C7H16N2O2/c1-9-5-3-2-4-6(8)7(10)11/h6,9H,2-5,8H2,1H3,(H,10,11)/t6-/m0/s1
SMILES: CNCCCCC(C(=O)O)N
Molecular Formula: C7H16N2O2
Molecular Weight: 160.21 g/mol

(2S)-2-amino-6-methylamino-hexanoic acid

CAS No.: 1188-07-4

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VCID: VC0074167

Molecular Formula: C7H16N2O2

Molecular Weight: 160.21 g/mol

(2S)-2-amino-6-methylamino-hexanoic acid - 1188-07-4

CAS No. 1188-07-4
Product Name (2S)-2-amino-6-methylamino-hexanoic acid
Molecular Formula C7H16N2O2
Molecular Weight 160.21 g/mol
IUPAC Name (2S)-2-amino-6-(methylamino)hexanoic acid
Standard InChI InChI=1S/C7H16N2O2/c1-9-5-3-2-4-6(8)7(10)11/h6,9H,2-5,8H2,1H3,(H,10,11)/t6-/m0/s1
Standard InChIKey PQNASZJZHFPQLE-LURJTMIESA-N
Isomeric SMILES CNCCCC[C@@H](C(=O)O)N
SMILES CNCCCCC(C(=O)O)N
Canonical SMILES CNCCCCC(C(=O)O)N
Physical Description Solid
Description N(6)-Methyllysine, also known as N-methyl-L-lysine or melys, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. N(6)-Methyllysine is soluble (in water) and a moderately acidic compound (based on its pKa). N(6)-Methyllysine has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid.
N(6)-methyl-L-lysine is an L-lysine derivative that is L-lysine in which one of the hydrogens attached to N(6) is substituted by a methyl group. It is a L-lysine derivative and a non-proteinogenic L-alpha-amino acid. It is a conjugate base of a N(6)-methyl-L-lysinium(1+).
Synonyms epsilon-N-methyllysine
epsilon-N-methyllysine hydrochloride, (L-Lys)-isomer
epsilon-N-methyllysine, (DL-Lys)-isomer
N(6)-methyllysine
N(epsilon)-monomethyl-lysine
N-epsilon-methyllysine
PubChem Compound 164795
Last Modified Nov 11 2021
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